Cas no 918160-50-6 (2-Aziridinebutanol, 1-[(4-methylphenyl)sulfonyl]-)

2-Aziridinebutanol, 1-[(4-methylphenyl)sulfonyl]- structure
918160-50-6 structure
Product Name:2-Aziridinebutanol, 1-[(4-methylphenyl)sulfonyl]-
CAS No:918160-50-6
MF:C13H19NO3S
MW:269.359862565994
CID:778875
PubChem ID:15198364
Update Time:2025-04-19

2-Aziridinebutanol, 1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Aziridinebutanol, 1-[(4-methylphenyl)sulfonyl]-
    • 4-[1-(4-methylphenyl)sulfonylaziridin-2-yl]butan-1-ol
    • 4-[1-(4-Methylbenzene-1-sulfonyl)aziridin-2-yl]butan-1-ol
    • DTXSID30569938
    • 918160-50-6
    • Inchi: 1S/C13H19NO3S/c1-11-5-7-13(8-6-11)18(16,17)14-10-12(14)4-2-3-9-15/h5-8,12,15H,2-4,9-10H2,1H3
    • InChI Key: KEDTVPWHTKNIER-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N1CC1CCCCO)(=O)=O

Computed Properties

  • Exact Mass: 269.10856464g/mol
  • Monoisotopic Mass: 269.10856464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 65.8Ų
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